molecular formula C9H13N3O2 B8350198 Ethyl 4-amino-2-ethylpyrimidine-5-carboxylate

Ethyl 4-amino-2-ethylpyrimidine-5-carboxylate

Cat. No.: B8350198
M. Wt: 195.22 g/mol
InChI Key: QRSJRRLXQAEWBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-amino-2-ethylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13N3O2

Molecular Weight

195.22 g/mol

IUPAC Name

ethyl 4-amino-2-ethylpyrimidine-5-carboxylate

InChI

InChI=1S/C9H13N3O2/c1-3-7-11-5-6(8(10)12-7)9(13)14-4-2/h5H,3-4H2,1-2H3,(H2,10,11,12)

InChI Key

QRSJRRLXQAEWBP-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC=C(C(=N1)N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.1 g (0.15 mol) of sodium methoxide was added to a dried single-neck flask equipped with constant pressure dropping funnel and drying pipe. The flask was cooled with ice bath for 10 min. 50 ml of absolute ethanol was added and the mixture was stirred. 10.857 g (0.1 mol) of propanimidamide monohydrochloride was charged into the flask after the sodium methoxide was dissolved, resulting a suspension. Then 16.9 g (0.1 mol) of ethyl cyano(ethoxymethylene)acetate in 70 ml of absolute ethanol was dropped into the flask through the dropping funnel. The reaction turned to yellow from white. The reaction was stirred for 1-2 h after the addition was finished. Ice water was poured into the flask. Precipitate formed was filtered and washed twice with water. 12 g of ethyl 4-amino-2-ethylpyrimidine-5-carboxylate was obtained (yield 62%) after drying.
Name
sodium methoxide
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
10.857 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
16.9 g
Type
reactant
Reaction Step Three
Quantity
70 mL
Type
reactant
Reaction Step Three
[Compound]
Name
Ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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